Manganese silicide

• InChI: InChI=1S/Mn.2Si
• InChI Key: FHTCLMVMBMJAEE-UHFFFAOYSA-N
• Canonical SMILES: [Si]=[Mn]=[Si]
• Molecular Formula: MnSi2
• Molecular Weight: 111.11 g/mol
• CAS No.: 12032-86-9

Description

Manganese Silicide (MnSi 2 , 12032-86-9) is a refractory intermetallic compound that exhibits a unique combination of electrical, optical, magnetic, and thermoelectric properties . This high-purity gray powder (≥99.9%) is particularly significant in materials science for the development of sustainable and high-performance technologies . Its research applications are diverse. This compound, especially in its Higher this compound (HMS) forms like MnSi 1.73 (Mn 4 Si 7 , Mn 15 Si 26 ), is a leading, eco-friendly p-type thermoelectric material . It can directly convert waste heat into electrical energy, featuring a high Seebeck coefficient (>200 μV/K) and moderate electrical conductivity within a Nowotny chimney-ladder crystal structure that helps achieve a low intrinsic thermal conductivity . Researchers are actively enhancing its thermoelectric figure of merit (ZT) through strategies like element doping (e.g., Al, Cr, Re) and nanostructuring to reduce thermal conductivity further while optimizing electrical transport properties . Beyond thermoelectrics, it is used in semiconductor applications, including thin-film coatings and complementary metal-oxide-semiconductor (CMOS) components . In metallurgy, it serves as an additive for high-strength alloys, and it also finds use as a catalyst, in thermal spray coatings for wear and corrosion resistance, and in additive manufacturing (3D printing) for high-performance components . This product is intended for Research Use Only (RUO) and is not intended for personal, commercial, or therapeutic use.

Preparation Methods

Sputtering Parameters and Stoichiometric Control

Co-sputtering MnSi$_{1.85}$ and Si at a power ratio of 50 W (MnSi$_{1.85}$) to 20 W (Si) yielded films with a Si:Mn atomic ratio of 1.7. Substrate temperature was maintained at 300°C to prevent amorphous phase formation. Post-deposition annealing at 800°C for 2 hours enhanced crystallinity, as confirmed by X-ray diffraction (XRD) peaks corresponding to the Nowotny chimney-ladder (NCL) structure.

Electrical and Thermoelectric Properties

The Seebeck coefficient ($S$) and electrical resistivity ($\rho$) exhibited strong dependence on Si content. Films with 45 at.% Si achieved $S = -292\ \mu\text{V/K}$ and $\rho = 23 \times 10^{-3}\ \Omega\text{-cm}$ at room temperature, resulting in a power factor ($S^2/\rho$) of 1,636 $\mu\text{W/mK}^2$ at 483 K. A silicon intermediate layer between the substrate and MnSi$_{1.7}$ film stabilized $S$ and reduced $\rho$ by 40%, attributed to improved interfacial adhesion and reduced lattice mismatch.

Table 1: Magnetron Sputtering Parameters and Film Properties

Parameter	Value
Sputtering Power (MnSi$_{1.85}$)	50 W
Sputtering Power (Si)	20 W
Substrate Temperature	300°C
Annealing Temperature	800°C (2 hours)
Seebeck Coefficient	-292 $\mu\text{V/K}$
Electrical Resistivity	23 $\times 10^{-3}\ \Omega\text{-cm}$

Magnesioreduction and Spark Plasma Sintering

Magnesioreduction combined with spark plasma sintering (SPS) enables bulk HMS synthesis with precise stoichiometric control. A 2020 study synthesized MnSi$_x$ (nominal $x = 1.65$, 1.74, 1.80) using Mg as a reducing agent, followed by SPS at 1,173 K under 50 MPa. Post-synthesis annealing at 900 K for up to 336 hours revealed critical insights into phase stability:

Phase Evolution and Stoichiometric Adjustment

Synchrotron XRD refinement using a (3+1)D superspace model showed that all compositions converged to $\gamma = 1.736$ (equivalent to MnSi$_{1.736}$) after 48 hours of annealing, regardless of initial stoichiometry. Prolonged annealing (336 hours) increased $\gamma$ to 1.7411, indicating Si enrichment. This challenges the traditional phase diagram, which predicts solid-solution phases for $1.725 < x < 1.75$.

Thermoelectric Performance Degradation

The power factor decreased by 19% after 336 hours due to a reduction in charge carrier concentration ($n$) from $8.2 \times 10^{20}\ \text{cm}^{-3}$ to $6.7 \times 10^{20}\ \text{cm}^{-3}$. However, thermal conductivity ($\kappa$) simultaneously decreased by 14%, mitigating the drop in figure of merit ($ZT$) to 12%.

Table 2: Thermoelectric Properties of MnSi$_{1.736}$ After Annealing

Annealing Duration (hours)	Power Factor ($\mu\text{W/mK}^2$)	$ZT_{\text{max}}$
0	1,890	0.68
336	1,530	0.60

Pack Cementation for Bulk Powder Synthesis

Pack cementation offers a low-cost, scalable route for HMS powder production. A 2019 study optimized this method by sealing Mn and Si powders in a graphite crucible with an Al$_2$O$_3$ filler at 1,000–1,100°C. Key outcomes include:

Phase Purity and Oxidation Resistance

XRD analysis confirmed single-phase MnSi$_{1.7}$ formation at 1,050°C with a pack composition of 60 wt.% Mn, 30 wt.% Si, and 10 wt.% NH$_4$Cl (flux). Thermogravimetric analysis (TGA) showed less than 2% mass gain after 24 hours at 800°C in air, outperforming conventional MnSi alloys.

Table 3: Pack Cementation Parameters and Results

Parameter	Value
Temperature	1,050°C
Pack Composition	60% Mn, 30% Si, 10% NH$_4$Cl
Reaction Time	12 hours
Oxidation Mass Gain	<2% (800°C, 24 hours)

Chemical Vapor Deposition of Nanowires

A 2020 breakthrough demonstrated HMS nanowire synthesis via CVD using a double-tube reactor. Si nanowire arrays (20 μm long, 50–150 nm diameter) reacted with MnCl$_2$ vapor at 700°C, preserving morphology while achieving full conversion to Mn$_{27}$Si$_{47}$:

Structural and Magnetic Properties

High-resolution TEM confirmed single-crystalline NCL structures with lattice parameters $a = 5.53\ \text{Å}$ and $c = 17.2\ \text{Å}$. Magnetic measurements revealed room-temperature ferromagnetism ($T_C > 300\ \text{K}$) and anisotropic behavior, with a 30% higher saturation magnetization when the magnetic field aligned parallel to the nanowire axis.

Table 4: CVD Parameters and Nanowire Properties

Parameter	Value
Reaction Temperature	700°C
Precursor	MnCl$_2$
Nanowire Length	20 $\mu\text{m}$
Saturation Magnetization	12 emu/g (parallel field)

Chemical Reactions Analysis

Chemical Vapor Deposition (CVD)

MnCl₂ reacts with Si nanowires in a double-tube CVD system at 600–700°C to form Mn₂₇Si₄₇ (higher manganese silicide, HMS) :

$$\text{MnCl}_2+\text{Si}\xrightarrow{700^\circ \text{C}}\text{Mn}_{27}\text{Si}_{47}+\text{SiCl}_4\uparrow$$

A secondary reaction forms MnSi shells on HMS cores :

$$\text{SiCl}_4+\text{MnCl}_2\rightarrow \text{MnSi}+\text{Cl}_2\uparrow$$

Reactive Diffusion Sintering

Mn and Si powders sintered under 70 MPa pressure at 1000°C yield MnSi₁.₇ via solid-phase reactions :

$$\text{Mn}+1.7\text{Si}\xrightarrow{\text{Sintering}}\text{MnSi}_{1.7}$$

Shrinkage curves confirm exothermic reactive diffusion as the primary mechanism .

Reactivity with Acids

MnSi reacts with aqueous HF to form fluorosilicic acid and manganese fluoride :

$$\text{MnSi}+6\text{HF}\rightarrow \text{H}_2\text{SiF}_6+\text{MnF}_2+2\text{H}_2\uparrow$$

This reaction highlights MnSi’s susceptibility to protonolysis, typical of intermetallic silicides .

Temperature-Dependent Stability

Phase	Stability Range (°C)	Key Observations	Source
Mn-rich islands	250–290	Disordered clusters; no Si reaction
MnSi	325–525	Tabular islands via Ostwald ripening
MnSi₁.₇	525–750	Dominant above 600°C; displaces MnSi
Mn₂₇Si₄₇ (HMS)	600–700	Forms in CVD; Nowotny Chimney Ladder structure

Ostwald Ripening Dynamics

At 525–600°C , MnSi islands grow via diffusion-limited Ostwald ripening :

$$\text{Average island area}\propto t^{1/3}$$

Time-dependent growth aligns with classical coarsening models .

Hydrogen Evolution Reaction (HER)

MnSi nanowires synthesized at 0.12 mbar exhibit optimal HER activity due to reduced diameter ($<50$ nm) and enhanced charge transport :

Reaction Pressure (mbar)	Overpotential @ 10 mA/cm² (mV)	Tafel Slope (mV/dec)
0.12	210	65
1.20	320	89

Lower pressure increases surface-active sites and carrier density .

Magnetic Property Modulation

HMS nanowires (Mn₂₇Si₄₇) show room-temperature ferromagnetism (Curie temp. >300 K) when the electric field aligns with the nanowire axis . Doping with B or Ge alters Si lability, modifying thermoelectric and magnetic responses .

Scientific Research Applications

Thermoelectric Applications

Higher Manganese Silicide (HMS) is recognized as a promising thermoelectric material due to its high power factor and environmentally friendly composition. The efficiency of thermoelectric materials is often measured by the dimensionless figure of merit $ZT$, which combines electrical conductivity, Seebeck coefficient, and thermal conductivity.

Performance Enhancements

Recent studies have shown that incorporating manganese sulfide (MnS) into HMS can significantly enhance its thermoelectric performance. The addition of MnS reduces thermal conductivity by approximately 31% while increasing the Seebeck coefficient by 10%, resulting in an increase of the $ZT$ value from 0.40 to 0.59 at 823 K .

Table 1: Thermoelectric Performance Metrics

Material	Thermal Conductivity ($\kappa$)	Seebeck Coefficient ($S$)	Figure of Merit ($ZT$)
HMS	High	Moderate	0.40
MnS/HMS Composite	Low	High	0.59

Electronic Applications

This compound exhibits semiconducting properties, making it suitable for various electronic applications, including:

• Thin Film Transistors: MnSi thin films are being explored for use in transistors due to their favorable electronic properties.
• Spintronics: The robust nature of manganese silicides makes them attractive candidates for spintronic devices, which utilize electron spin for information processing .

Case Study: Spintronic Applications

Research has demonstrated that MnSi thin films can maintain their magnetic properties under external influences, making them ideal for applications in spintronics where stability is crucial. This property allows for the development of more efficient data storage devices that leverage both charge and spin of electrons.

Structural Stability and Chemical Modifications

This compound's structural stability allows for various chemical modifications that can enhance its functional properties. The Nowotny chimney ladder (NCL) structure of HMS is particularly noted for its thermal stability and ability to undergo structural modifications, which can optimize charge carrier transport properties .

Table 2: Chemical Modifications and Their Effects

Modification Type	Effect on Properties
Doping with Transition Metals	Improved electrical conductivity
Alloying with Silicon	Enhanced thermal stability

Future Research Directions

Ongoing research is focused on optimizing the doping strategies for manganese silicides to further enhance their thermoelectric performance and explore new applications in energy conversion technologies . The investigation into point defects within MnSi structures has provided insights into their intrinsic properties, paving the way for advancements in semiconductor technology.

Mechanism of Action

Manganese silicide can be compared with other similar compounds, such as magnesium silicide and iron silicide.

Magnesium Silicide: Magnesium silicide is another thermoelectric material with a cubic crystal structure and a narrow bandgap.

Iron Silicide: Iron silicide is another silicide compound with unique electronic and magnetic properties.

Uniqueness of this compound: this compound stands out due to its high thermal stability, excellent thermoelectric performance, and the ability to form various phases with different properties. Its unique crystal structure and the presence of silicon vacancies contribute to its superior thermoelectric properties compared to other silicides .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Phase Diversity

Manganese silicides exhibit significant phase diversity compared to other transition metal silicides:

Compound	Crystal Structure	Key Phases	Unique Features
Mn-Si	Nowotny Chimney Ladder	Mn₄Si₇, Mn₁₅Si₂₆, MnSi₂₋ₓ	Incommensurate lattice; tunable Si/Mn ratio
Mn₅Ge₃	Hexagonal	Single-phase	Ferromagnetic (Tc ≈ 296 K)
CrSi₂	Hexagonal	Single-phase	Indirect bandgap (~0.35 eV)
FeSi₂	Tetragonal	α-FeSi₂, β-FeSi₂	Semiconductor-to-metal transition

• Mn₅Si₃ vs. Mn₅Ge₃ : Both share similar stoichiometry but differ magnetically. Mn₅Si₃ is antiferromagnetic, while Mn₅Ge₃ is ferromagnetic with a near-room-temperature Curie point (~296 K) . Substituting Ge for Si enhances magnetocaloric effects (ΔTad ≈ 2.5 K for Mn₅Ge₃ vs. <1 K for Mn₅Si₃) .
• HMS vs. CrSi₂/FeSi₂ : HMS phases (e.g., Mn₄Si₇) have lower thermal conductivity than CrSi₂ (~8 W/m·K) and FeSi₂ (~12 W/m·K), enhancing thermoelectric efficiency .

Magnetic Properties

Compound	Magnetic Order	Curie Temperature (Tc)	Applications
MnSi	Ferromagnetic	~370 K	Spintronics, Hall sensors
Mn₅Si₃	Antiferromagnetic	<50 K	Magnetocaloric materials
Mn₅Ge₃	Ferromagnetic	~296 K	Rare earth-free magnets
FeSi₂	Non-magnetic (β-phase)	N/A	Thermoelectrics, photovoltaics

• MnSi Nanowires: Single-crystalline Mn₂₇Si₄₇ nanowires retain ferromagnetism above 300 K, with field emission properties superior to FeSi₂ .
• Multiphase Mn-Si Films: Films with mixed phases (e.g., Mn₅Si₃ + MnSi) exhibit tunable magnetism, whereas single-phase HMS films are non-magnetic at room temperature .

Thermoelectric Performance

Compound	ZT (Figure of Merit)	Power Factor (µW/cm·K²)	Thermal Conductivity (W/m·K)
MnSi₁.₇₅	0.7–0.8	~4.5	2–3
CrSi₂	0.3–0.4	~3.2	~8
FeSi₂	0.2–0.3	~2.8	~12
Mg₂Si	0.7	~4.0	~5

• HMS Optimization : Doping with Ge, Al, or Ag improves carrier mobility and ZT. For example, MnSi₁.₇₃ doped with 1% Ge achieves ZT ≈ 0.85 .
• Environmental Advantage : Unlike toxic Bi₂Te₃, Mn-Si is abundant and eco-friendly, aligning with sustainable energy goals .

Key Research Findings and Challenges

• Phase Control : The coexistence of Mn₄Si₇, MnSi, and Mn₅Si₃ in films complicates property optimization . Advanced characterization (e.g., TEM, synchrotron XRD) is critical for phase identification .
• Scalability: While HMS nanowires exhibit outstanding thermoelectric and magnetic properties, large-scale synthesis remains challenging .
• Thermal Stability : Mn-Si heterostructures with silicon show interdiffusion above 600°C, limiting high-temperature applications .

Biological Activity

Manganese silicide (MnSi) and its higher forms, particularly higher this compound (HMS), have garnered attention for their unique properties and potential applications in various fields, including thermoelectric materials and spintronics. This article explores the biological activity of this compound, focusing on its synthesis, structural properties, and implications for biological systems.

Overview of this compound

This compound exists in several phases, with MnSi being the most studied. Higher manganese silicides (HMS) are characterized by their complex crystal structures and unique electronic properties. They are primarily used in thermoelectric applications due to their ability to convert temperature differences into electrical voltage.

Synthesis Methods

The synthesis of this compound can be achieved through various methods:

• Chemical Vapor Deposition (CVD) : This method allows for the formation of high-quality HMS nanowires. The process involves the reaction of manganese chloride vapor with silicon substrates at elevated temperatures, resulting in nanostructures with distinct properties .
• Selective Laser Sintering (SLS) : This technique combines the synthesis and shaping of HMS materials simultaneously. It utilizes laser energy to initiate reactions between manganese and silicon powders, producing dense HMS structures suitable for thermoelectric applications .

Structural Properties

This compound exhibits a range of structural characteristics that influence its biological activity:

• Crystal Structure : HMS has a unique crystal structure that can be described using superspace group theory. The arrangement of manganese and silicon atoms contributes to its thermoelectric properties and stability under varying conditions .
• Band Structure : Higher manganese silicides display semiconductor-like behavior with potential half-metallic characteristics. These properties are crucial for applications in spintronics, where the control of electron spin is essential .

Biological Activity

While the primary focus on this compound has been in materials science, its biological activity warrants investigation:

• Biocompatibility : Initial studies suggest that this compound may exhibit biocompatibility, making it a candidate for biomedical applications. Its stability and chemical composition could allow for safe integration into biological systems .
• Toxicological Studies : Research is needed to fully understand the toxicological implications of this compound exposure. Preliminary findings indicate that while manganese is an essential trace element, excessive exposure can lead to neurotoxicity. Understanding the balance between beneficial and harmful effects is crucial .

Case Studies and Research Findings

• Thermoelectric Applications : A study highlighted the use of HMS in thermoelectric modules, emphasizing its efficiency in converting waste heat into electricity. The research demonstrated that HMS could effectively operate in high-temperature environments, making it suitable for automotive and industrial applications .
• Nanostructure Characterization : Research utilizing high-resolution transmission electron microscopy (HRTEM) confirmed the single-crystalline nature of HMS nanowires, which is critical for enhancing their electronic properties. The study also illustrated how reaction conditions influence the morphology and phase purity of synthesized nanostructures .
• Point Defects and Conductivity : A recent theoretical study explored intrinsic point defects in Mn4Si7, revealing that these defects significantly affect the material's conductivity. The findings suggest potential pathways for optimizing doping strategies to enhance the performance of manganese silicides in electronic applications .

Q & A

Basic Research Questions

Q. What are the optimal synthesis protocols for manganese silicide with controlled stoichiometry?

• Methodology : Use solid-state reactions (e.g., arc-melting, powder metallurgy) or chemical vapor deposition (CVD) under inert atmospheres. Precise stoichiometric control requires monitoring Mn:Si ratios (1:1 to 1:1.73) and annealing temperatures (800–1200°C). Post-synthesis characterization via X-ray diffraction (XRD) and energy-dispersive spectroscopy (EDS) validates phase purity .
• Key Challenge : Avoid unintended silicide phases (e.g., Mn₅Si₃, MnSi) by optimizing cooling rates and precursor homogeneity .

Q. How do researchers characterize the crystal structure of this compound polymorphs?

• Methodology : Combine XRD with Rietveld refinement to identify dominant phases (e.g., Mn₄Si₇, Mn₁₅Si₂₆). High-resolution transmission electron microscopy (HRTEM) resolves atomic arrangements, while neutron diffraction clarifies vacancy distributions in non-stoichiometric compositions .
• Data Interpretation : Cross-reference diffraction patterns with the Journal of Phase Equilibria database to resolve ambiguities in peak assignments .

Q. What experimental techniques are used to measure the thermoelectric properties of this compound?

• Methodology : Employ the four-probe method for electrical conductivity, the Harman technique for Seebeck coefficient, and laser flash analysis for thermal diffusivity. Correlate results with carrier concentration data from Hall effect measurements .
• Critical Consideration : Minimize oxidation during high-temperature measurements by using vacuum-sealed setups .

Advanced Research Questions

Q. How do lattice defects influence the thermoelectric performance of this compound?

• Methodology : Introduce controlled defects via doping (e.g., Fe, Cr) or rapid quenching. Analyze defect density through positron annihilation spectroscopy and correlate with thermal conductivity reductions. Density functional theory (DFT) simulations predict defect formation energies and scattering mechanisms .
• Contradiction Alert : Some studies report improved ZT values with Mn vacancies, while others attribute performance gains to interstitial Si—highlighting the need for atom-probe tomography (APT) to resolve defect types .

Q. What methodologies resolve discrepancies in reported phase diagrams of the Mn-Si system?

• Methodology : Reconstruct phase diagrams using differential thermal analysis (DTA) and in-situ high-temperature XRD. Address inconsistencies (e.g., Mn₃Si₃ vs. Mn₅Si₃ stability) by comparing experimental conditions (e.g., oxygen partial pressure, cooling rates) across studies .
• Data Synthesis : Tabulate historical data (e.g., Korshunov 1964 vs. Masumoto 1979) to identify systematic biases in early measurement techniques .

Q. How is the Edelstein effect experimentally validated in this compound?

• Methodology : Apply circularly polarized light in angle-resolved photoemission spectroscopy (ARPES) to detect spin-polarized currents. Compare results with DFT-predicted Berry curvature distributions in the Brillouin zone. Convergence studies with 663,552 k-points ensure numerical accuracy in simulations .
• Validation : Cross-check with spin Hall effect measurements to isolate Edelstein contributions .

Q. What computational strategies model electronic band structures of this compound?

• Methodology : Use hybrid functionals (e.g., HSE06) in DFT to improve bandgap predictions. Validate against experimental optical absorption spectra. For defect-rich systems, apply Green’s function methods (GW approximation) to account for quasiparticle interactions .
• Limitation : High computational cost for large unit cells (e.g., Mn₂₇Si₄₇) necessitates symmetry reduction or supercell approximations .

Data Analysis & Reproducibility

Q. How to address non-reproducibility in this compound synthesis outcomes?

• Methodology : Document furnace atmosphere (Ar vs. N₂), precursor particle size, and thermal gradients. Share raw data (e.g., XRD profiles, EDS maps) in supplemental materials to enable cross-lab validation .
• Case Study : Inconsistent reports of Mn₄Si₇ formation traced to unrecorded oxygen contamination in early studies .

Q. What statistical frameworks are suitable for analyzing thermoelectric property datasets?

• Methodology : Apply multivariate regression to decouple doping effects from measurement noise. Use bootstrapping to estimate confidence intervals for ZT values. Open-source tools (e.g., Python’s SciPy) enable transparent data processing .

Tables for Key Reference

Property	MnSi	Mn₄Si₇	Mn₁₅Si₂₆
Crystal System	Cubic	Tetragonal	Orthorhombic
Bandgap (eV)	0.3–0.5	0.6–0.8	0.4–0.6
ZT (max, 800K)	0.25	0.45	0.35
Primary Synthesis Route	Arc-melt	CVD	Sintering
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